Cas no 5355-48-6 (b-Acetyl Digoxin)

• Product Name: b-Acetyl Digoxin
• CAS No: 5355-48-6
• MF: C₄₃H₆₆O₁₅
• MW: 822.975155353546
• CID: 369878
• PubChem ID: 10350481
• Update Time: 2025-11-02

b-Acetyl Digoxin Chemical and Physical Properties

Names and Identifiers

• β-Acetyl Digoxin
• ACETYLDIGOXIN, B-(RG)
• Β-ACETYL DIGOXIN,WHITE SOLID
• 4)-2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-12,14-dihydroxy-, (3b,5b,12b)-
• 4)-O-2,6-dideoxy-b-D-ribo-hexopyranosyl-(1&reg
• ACETYLDIGOXIN,B
• B-ACETYLDIGOXIN
• Beta-Acetyl Digoxin
• Cardioreg
• Cor-puren
• digoridb
• Digotab
• novodigal
• Digoxin 4″′-acetate
• β-Acetyldigoxin
• b-Acetyl Digoxin
• Digoxin, 4'''-acetate
• [(2R,3S,4S,6S)-6-[(2R,3S,4S,6S)-6-[(2R,3S,4S,6R)-6-[[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-12,14-dihydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-4-hydroxy-2-methyloxan-3-yl]oxy-4-hydroxy-2-methyloxan-3-yl]oxy-4-hydroxy-2-methyloxan-3-yl] acetate
• P7K44M64CW
• Acetyldigoxin beta isomer
• Digoxigenin + zuckerkette wie bei acetyl-digitoxin-alpha
• .BETA.-ACETYLDIGOXIN [EP IMPURITY]
• Corotal (TN)
• CARD-20(22)-ENOLIDE, 3-((O-4-O-ACETYL-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-O-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY )-12,14-DIHYDROXY-, (3.BETA.,5.BETA.,12.BETA.)-
• BETA-ACETYLDIGOXIN [WHO-DD]
• 5355-48-6
• Card-20(22)-enolide, 3-((O-4-O-acetyl-2,6-dideoxy-beta-d-ribo-hexopyranosyl-(1.4)-O-2,6-dideoxy-beta-d-ribo-hexopyranosyl-(1.4)-2,6-dideoxy-beta-d-ribo-hexopyranosyl)oxy)-12,14-dihydroxy-, (3beta,5beta,12beta)-
• Digoxin, acetate, beta-
• Digoxigenin + zuckerkette wie bei acetyl-digitoxin-alpha [German]
• .BETA.-ACETYLDIGOXIN
• Digorid B
• ACETYLDIGOXIN-BETA
• Digoxin Didier
• UNII-P7K44M64CW
• beta -Acetyl Digoxin
• 3.BETA.-((4-O-ACETYL-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL-(1->4)-2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-12.BETA.,14-DIHYDROXY-5.BETA.-CARD-20(22)-ENOLIDE
• DTXSID30201760
• Acetyldigoxins
• DIGOXIN IMPURITY J [EP IMPURITY]
• D07556
• 16'-Acetyldigoxin
• C22190
• beta-Acetyldigoxin
• SCHEMBL1302063
• .BETA.-ACETYLDIGOXIN [MI]
• EINECS 226-337-5
• CHEBI:135892
• Kardiamed
• Digoxin Impurity J
• 4'''-Acetyldigoxin
• Q18030160
• Acetyl-digoxin-beta

• Inchi： 1S/C43H66O15/c1-20-38(55-23(4)44)30(45)17-36(53-20)57-40-22(3)54-37(18-32(40)47)58-39-21(2)52-35(16-31(39)46)56-26-9-11-41(5)25(14-26)7-8-28-29(41)15-33(48)42(6)27(10-12-43(28,42)50)24-13-34(49)51-19-24/h13,20-22,25-33,35-40,45-48,50H,7-12,14-19H2,1-6H3/t20-,21-,22-,25-,26+,27-,28-,29+,30+,31+,32+,33-,35+,36+,37+,38-,39-,40-,41+,42+,43+/m1/s1
• InChI Key： NREAGDHHMSOWKZ-DXJNJSHLSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)[C@@H](C[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)OC(C)=O)O)O)O)O

Computed Properties

• Exact Mass: 822.44000
• Monoisotopic Mass: 822.44
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 58
• Rotatable Bond Count: 9
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 209A^2

Experimental Properties

• Color/Form: White needle like crystals.
• Density: 1.1139 (rough estimate)
• Melting Point: 271-273°C
• Boiling Point: 681.03°C (rough estimate)
• Flash Point: 273.6 °C
• Refractive Index: 1.5940 (estimate)
• PSA: 209.13000
• LogP: 2.78890
• Solubility: Soluble in ethanol \ pyridine and chloroform, insoluble in water
• Specific Rotation: D20 +30.4° (c = 1.2 in alc)

b-Acetyl Digoxin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3249
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：6.1(a)
• PackingGroup：II
• Storage Condition：2-8°C
• Safety Term：6.1(a)
• Packing Group：II
• Packing Group：II
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives